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Compound of Interest

Compound Name: N-Methoxy-2-nitrobenzamide

Cat. No.: B15445498 Get Quote

N-Methoxy-2-nitrobenzamide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the known physical and chemical

properties of N-Methoxy-2-nitrobenzamide. Due to the limited availability of data for this

specific compound, this document also includes information on closely related analogs, such

as N-Methoxy-N-methyl-2-nitrobenzamide, to offer a comparative context for researchers. This

guide summarizes available quantitative data, outlines hypothetical experimental protocols for

synthesis and characterization, and presents visualizations to aid in understanding its chemical

nature.

Introduction
N-Methoxy-2-nitrobenzamide belongs to the class of benzamides, which are compounds

containing a benzene ring attached to an amide functional group. The presence of a nitro group

at the ortho position and a methoxy group on the amide nitrogen suggests potential for diverse

chemical reactivity and biological activity. Compounds within this family are often explored in

medicinal chemistry and materials science. This guide aims to consolidate the available

scientific information on N-Methoxy-2-nitrobenzamide, acknowledging the current gaps in the

literature.
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Physicochemical Properties
Direct experimental data for the physical and chemical properties of N-Methoxy-2-
nitrobenzamide is not readily available in published literature. However, data for analogous

compounds can provide useful estimates.

Comparative Data of Related Compounds
To provide a frame of reference, the following table summarizes the known properties of

structurally similar compounds. It is crucial to note that these values are not for N-Methoxy-2-
nitrobenzamide and should be used with caution as predictive data.

Property

N-Methoxy-N-
methyl-2-
nitrobenzamid
e

N-Methoxy-N-
methylbenzam
ide

4-Methoxy-2-
nitrobenzoic
Acid[1]

2-
Nitrobenzamid
e[2]

CAS Number 339221-51-1 6919-61-5 33844-21-2[1] 610-15-1

Molecular

Formula
C₉H₁₀N₂O₄ C₉H₁₁NO₂ C₈H₇NO₅ C₇H₆N₂O₃

Molecular Weight 210.19 g/mol 165.19 g/mol 197.14 g/mol [1] 166.136 g/mol [2]

Melting Point Not available
Not applicable

(liquid at RT)

196.5-200.5

°C[1]
Not available

Boiling Point Not available
70 °C at 0.1

mmHg
Not available Not available

Density Not available
1.085 g/mL at 25

°C
Not available Not available

Solubility Not available Not available Not available
< 0.1 mg/mL in

water at 64°F[2]

Appearance Not available Liquid Solid[1]
Beige crystalline

powder[2]
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A definitive, peer-reviewed synthesis protocol for N-Methoxy-2-nitrobenzamide has not been

identified. However, a plausible synthetic route can be proposed based on standard organic

chemistry reactions.

Proposed Synthetic Pathway
A common method for the synthesis of amides is the coupling of a carboxylic acid (or its

activated form) with an amine. In this case, 2-nitrobenzoic acid would be reacted with O-

methylhydroxylamine.

2-Nitrobenzoic Acid

N-Methoxy-2-nitrobenzamide

 

O-Methylhydroxylamine  

Coupling Agent
(e.g., DCC, EDC)

 

Click to download full resolution via product page

Caption: Proposed synthesis of N-Methoxy-2-nitrobenzamide.

Hypothetical Experimental Protocol: Amide Coupling
Objective: To synthesize N-Methoxy-2-nitrobenzamide from 2-nitrobenzoic acid and O-

methylhydroxylamine hydrochloride.

Materials:

2-Nitrobenzoic acid

O-Methylhydroxylamine hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15445498?utm_src=pdf-body
https://www.benchchem.com/product/b15445498?utm_src=pdf-body-img
https://www.benchchem.com/product/b15445498?utm_src=pdf-body
https://www.benchchem.com/product/b15445498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15445498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for elution

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

nitrobenzoic acid (1 equivalent) in anhydrous DCM.

Add O-methylhydroxylamine hydrochloride (1.1 equivalents) and a base such as

triethylamine (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.

In a separate container, dissolve the coupling agent (e.g., DCC, 1.1 equivalents) in

anhydrous DCM.

Slowly add the coupling agent solution to the reaction mixture at 0 °C (ice bath).

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture to remove the urea byproduct (if DCC is used).

Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes.

Collect the fractions containing the desired product and evaporate the solvent to yield N-
Methoxy-2-nitrobenzamide.

Characterization
The synthesized product should be characterized using standard analytical techniques to

confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be critical for

structural elucidation.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the amide

C=O and N-O stretching vibrations.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To determine the melting point and assess purity.

Reactivity and Stability
Specific data on the reactivity and stability of N-Methoxy-2-nitrobenzamide is not available.

General predictions can be made based on its functional groups:

The nitro group is an electron-withdrawing group and can be reduced to an amine.

The amide bond can be hydrolyzed under acidic or basic conditions.

The aromatic ring can undergo further electrophilic or nucleophilic substitution, although the

existing substituents will direct the position of new groups.

The compound should be stored in a cool, dry place away from strong oxidizing and reducing

agents.
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Signaling Pathways and Biological Activity
There is no information available in the scientific literature regarding the involvement of N-
Methoxy-2-nitrobenzamide in any signaling pathways or its biological activity. Research in

this area would be novel.

Conclusion
N-Methoxy-2-nitrobenzamide is a compound for which detailed physical and chemical data is

largely absent from the public domain. This technical guide has provided a summary of

available information on related compounds to serve as a reference for researchers. A

hypothetical synthesis and characterization workflow has been proposed to guide future

experimental work. Further research is necessary to fully elucidate the properties and potential

applications of this molecule.
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Caption: A logical workflow for the synthesis and characterization of N-Methoxy-2-
nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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